Cas no 175135-24-7 (2-(Propylthio)pyridine-3-carbonyl Chloride)

• Product Name: 2-(Propylthio)pyridine-3-carbonyl Chloride
• CAS No: 175135-24-7
• MF: C₉H₁₀ClNOS
• MW: 215.699800014496
• MDL: MFCD00052656
• CID: 134417
• PubChem ID: 2774530
• Update Time: 2025-10-31

2-(Propylthio)pyridine-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 2-(propylthio)-
• 2-(propylthio)pyridine-3-carbonyl chloride
• 2-propylsulfanylpyridine-3-carbonyl chloride
• BUTTPARK 97\12-17
• FTEUTJYYROCUBI-UHFFFAOYSA-N
• 2-(N-PROPYLTHIO)PYRIDINE-3-CARBONYL CHLORIDE
• 175135-24-7
• AKOS015911966
• 2-(propylsulfanyl)pyridine-3-carbonyl chloride
• W-206086
• FT-0608917
• DTXSID70379078
• MFCD00052656
• MS-21965
• SCHEMBL14580275
• DB-011453
• 2-(Propylthio)nicotinoyl chloride
• 2-(Propylthio)pyridine-3-carbonyl Chloride

• MDL： MFCD00052656
• Inchi： 1S/C9H10ClNOS/c1-2-6-13-9-7(8(10)12)4-3-5-11-9/h3-5H,2,6H2,1H3
• InChI Key： FTEUTJYYROCUBI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CN=C1SCCC)=O

Computed Properties

• Exact Mass: 215.01700
• Monoisotopic Mass: 215.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Melting Point: 43.4 °C
• PSA: 55.26000
• LogP: 2.96270

2-(Propylthio)pyridine-3-carbonyl Chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26
• Risk Phrases：R34
• Safety Term：S26-36/37/39-45

Additional information on 2-(Propylthio)pyridine-3-carbonyl Chloride

Professional Introduction to 2-(Propylthio)pyridine-3-carbonyl Chloride (CAS No. 175135-24-7)

2-(Propylthio)pyridine-3-carbonyl Chloride, identified by the CAS number 175135-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a pyridine core substituted with a propylthio group and a carbonyl chloride functionality, presents unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural arrangement of this molecule not only contributes to its reactivity but also opens up diverse possibilities for its application in drug development.

The propylthio moiety in 2-(Propylthio)pyridine-3-carbonyl Chloride introduces a sulfur atom into the molecular framework, which can participate in various chemical interactions, including hydrogen bonding and metal coordination. This feature is particularly useful in designing molecules that require specific binding affinities or selectivity, making it a promising candidate for the development of targeted therapies. Furthermore, the carbonyl chloride group is a highly reactive electrophile, capable of undergoing nucleophilic addition reactions, which are fundamental in constructing complex organic structures.

In recent years, there has been growing interest in exploring the applications of 2-(Propylthio)pyridine-3-carbonyl Chloride in the synthesis of novel pharmaceuticals. One of the most notable areas of research has been its role as an intermediate in the preparation of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. By designing inhibitors that target specific proteases, researchers aim to develop treatments that can modulate these processes effectively. The reactivity of the carbonyl chloride group allows for facile coupling with nucleophilic side chains of amino acids, facilitating the construction of peptidomimetic inhibitors.

Moreover, the sulfur-containing nature of 2-(Propylthio)pyridine-3-carbonyl Chloride has also made it an attractive scaffold for developing kinase inhibitors. Kinases are another class of enzymes that are frequently implicated in diseases such as cancer and autoimmune disorders. The sulfur atom can serve as a key interaction point with the ATP-binding pocket of kinases, enhancing binding affinity and selectivity. Several studies have demonstrated the potential of this compound in inhibiting aberrantly active kinases, thereby providing a basis for further drug development.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions involving 2-(Propylthio)pyridine-3-carbonyl Chloride. Molecular modeling studies have revealed that the compound can adopt multiple conformations depending on its environment, which can influence its reactivity and binding properties. These insights have guided researchers in optimizing synthetic routes and designing derivatives with enhanced pharmacological profiles. For instance, computational predictions have helped identify structural modifications that can improve solubility and metabolic stability, critical factors for drug candidates.

The versatility of 2-(Propylthio)pyridine-3-carbonyl Chloride extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where it can form complexes with transition metals. These metal complexes have shown promise in catalyzing various organic transformations, including cross-coupling reactions that are essential for constructing complex molecular architectures. The ability to tune the electronic properties of these complexes by varying the metal center provides researchers with a powerful toolset for developing novel catalytic systems.

In conclusion, 2-(Propylthio)pyridine-3-carbonyl Chloride (CAS No. 175135-24-7) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features enable diverse applications, from serving as an intermediate in drug synthesis to acting as a ligand in coordination chemistry. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, contributing to advancements in medicine and materials science.